Cas no 1396786-73-4 (N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide)

• Product Name: N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide
• CAS No: 1396786-73-4
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• CID: 6130363
• PubChem ID: 71787170
• Update Time: 2025-06-20

N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide
• N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)-3,3-dimethylbutanamide
• 1396786-73-4
• N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]-3,3-dimethylbutanamide
• AKOS024535982
• VU0534853-1
• N-(2-hydroxy-2-methyl-3-(methylthio)propyl)-3,3-dimethylbutanamide
• F6186-0019

• Inchi： 1S/C11H23NO2S/c1-10(2,3)6-9(13)12-7-11(4,14)8-15-5/h14H,6-8H2,1-5H3,(H,12,13)
• InChI Key： IPAIFUCWHCNHNG-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CSC)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 233.14495015g/mol
• Monoisotopic Mass: 233.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide

N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide (CAS No. 1396786-73-4): An Overview

N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide (CAS No. 1396786-73-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name, N-(2-hydroxy-2-methyl-3-methylthiopropyl)-3,3-dimethylbutanamide, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide is composed of a central amide group flanked by a hydroxymethyl and a methylthio substituent on one side and a dimethylbutyl group on the other. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions, while the methylthio group can undergo oxidation to form a sulfoxide or sulfone, potentially altering the compound's reactivity and biological activity.

Recent studies have focused on the synthesis of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide using various methodologies. One common approach involves the reaction of (R)-(+)-1-amino-1-(hydroxymethyl)-2-methyloctane with acetyl chloride followed by reduction and subsequent acylation with dimethylbutyryl chloride. This multi-step process yields the desired product with high purity and yield. Another method involves the use of peptide coupling reagents such as HATU or EDC·HCl to facilitate the formation of the amide bond.

In terms of biological activity, N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide has shown promise in several areas of research. Studies have demonstrated its potential as an antioxidant, capable of scavenging free radicals and protecting cells from oxidative damage. Additionally, it has been investigated for its anti-inflammatory properties, with preliminary results indicating that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

One notable application of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide is in the field of neuroprotection. Research has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Furthermore, N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide has been studied for its anti-cancer properties. In vitro experiments have demonstrated that it can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve the modulation of signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more research is needed to fully understand its metabolism and potential drug-drug interactions.

In conclusion, N-2-hydroxy-2-methyl-3-(methylsulfanyl)propyl-3,3-dimethylbutanamide (CAS No. 1396786-73-4) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various therapeutic areas. As research in this field continues to advance, we can expect to see more insights into the mechanisms of action and potential clinical applications of this intriguing molecule.